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Quantitative Comparison of Mpro Inhibitors

The table below summarizes experimental data for various SARS-CoV-2 Mpro inhibitors identified in recent

studies.

Kp /
. Inhibitor Class | P . Key Experimental
Inhibitor Name ICs0 (MM) Binding
Type o Assays
Affinity
Tetrahydrocannabutol Minor Cannabinoid  3.62 uM Not Biochemical Assay,
(THCB) [1] Specified SPR, Molecular
Docking
Cannabigerolic Acid Minor Cannabinoid  14.40 uM Kp =2.16 x  Biochemical Assay,
(CBGA) [1] (Acidic) 104 M SPR, Molecular
Docking
N3 [2] Michael Acceptor Irreversible Kobs/[ll = FRET-based Activity
(Covalent) Inhibitor 11,300 + Assay, X-ray
880 M-1s-1  Crystallography
Cannabigerol (CBG) [1] Minor Cannabinoid  >21 pM Not Biochemical Assay
(Decarboxylated) (25.44% Specified
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Kp /
. Inhibitor Class / 0 Key Experimental
Inhibitor Name ICs0 (M) Binding
Type o Assays
Affinity
inhibition at
10uM)
Apixaban, Betrixaban, Factor Xa Inhibitors  No significant ~ Weak MicroScale
Rivaroxaban [3] (Non-covalent) inhibition binding Thermophoresis
(MST) (MST), Thermal Shift
Assay

Detailed Experimental Protocols

Understanding the methodologies used to generate the data is crucial for interpretation and reproducibility.

Biochemical Inhibition Assay (ICso)

This is a primary screen to measure an inhibitor's potency.

¢ Principle: AFRET-based cleavage assay is commonly used. The Mpro enzyme cleaves a synthetic
peptide substrate labeled with a fluorescent donor and a quencher. Upon cleavage, fluorescence
increases. Inhibitor potency is measured by the reduction of this fluorescence signal [4] [2].

e Workflow: The enzyme is incubated with varying concentrations of the inhibitor and the substrate.
The ICso value (half-maximal inhibitory concentration) is determined from the dose-response curve
[1].

e Considerations: While excellent for high-throughput screening, FRET-based assays can sometimes
yield varying catalytic efficiency values. The LC-MS method is considered more reliable for
confirming effective inhibitors, as it directly measures the cleavage product without fluorescent tags

[4].

Biophysical Binding Affinity (KD)

These assays confirm direct physical interaction between the inhibitor and the Mpro protein.
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e Surface Plasmon Resonance (SPR): The Mpro protein is immobilized on a sensor chip. The
inhibitor flows over the surface, and the binding interaction is measured in real-time as a change in
the refractive index, allowing for the calculation of the association (k,,) and dissociation (K¢) rates,
and the equilibrium dissociation constant (Kp) [1].

e MicroScale Thermophoresis (MST): This techniqgue measures the movement of fluorescently
labeled Mpro protein through a temperature gradient in response to binding with an inhibitor. The
change in mobility is used to calculate the binding affinity (Kp). It was used to show the weak binding
of Factor Xa inhibitors [3].

Structural and Interaction Analysis

o X-ray Crystallography: This method provides atomic-level detail of how an inhibitor binds to the
Mpro active site. For example, the structure of Mpro in complex with N3 revealed the covalent bond
formed with the Cys145 residue and the specific hydrogen bonds and van der Waals interactions that
stabilize the complex [2].

¢ Molecular Docking: A computational method used to predict the binding orientation and affinity of
small molecules (like cannabinoids) within the binding pocket of Mpro. It is often used to generate
hypotheses before experimental validation [1] [5].

Mpro Structure and Experimental Workflow

The following diagrams illustrate the key concepts of Mpro's structure and a typical inhibitor screening

workflow.
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Diagram illustrating the key structural features of the SARS-CoV-2 Main Protease (Mpro), which are critical
for understanding inhibitor binding [1] [2].
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Generalized workflow for the experimental identification and validation of SARS-CoV-2 Mpro inhibitors,

integrating multiple complementary techniques [1] [3].

Key Insights for Researcher Evaluation

¢ Consider the Whole Picture: Rely on a combination of assays. A good ICso from a biochemical
assay should be supported by a strong binding affinity (Kp) from a biophysical method and, ideally,
structural data [1] [4].

¢ Note the Structure-Activity Relationship (SAR): Small structural changes can significantly impact
potency. For cannabinoids, the decarboxylation state and the length of the alkyl side chain are
critical factors for anti-Mpro activity [1].
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e Assay Conditions Matter: Be aware that the oligomerization state of Mpro (dimer vs. monomer) and
the presence of extra amino acid tags on the recombinant protein can influence enzymatic activity
and inhibitor screening results [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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